Cas no 10226-29-6 (6-Bromo-2-hexanone)

• Product Name: 6-Bromo-2-hexanone
• CAS No: 10226-29-6
• MF: C₆H₁₁BrO
• MW: 179.054941415787
• MDL: MFCD00044891
• CID: 48468
• PubChem ID: 25061
• Update Time: 2025-05-21

6-Bromo-2-hexanone Chemical and Physical Properties

Names and Identifiers

• 6-Bromohexan-2-one
• 6-Bromo-2-hexanone
• 1-Bromo-5-hexanone
• 5-Oxohexyl BroMide
• 2-Hexanone, 6-bromo-
• 4-Bromobutyl methyl ketone
• 6-bromo-hexan-2-one
• CZGOECYPTLSLNI-UHFFFAOYSA-N
• 6-Brom-2-hexanon
• 2-Hexanone,6-bromo-
• 6-bromanylhexan-2-one
• FCH838023
• AX8108379
• 226B296
• A800550

• MDL： MFCD00044891
• Inchi： 1S/C6H11BrO/c1-6(8)4-2-3-5-7/h2-5H2,1H3
• InChI Key： CZGOECYPTLSLNI-UHFFFAOYSA-N
• SMILES： BrCCCCC(C)=O

Computed Properties

• Exact Mass: 177.99900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 70.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.4
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Not available
• Density: 1.3494
• Boiling Point: 227.2℃/760mmHg
• Refractive Index: 1.4890 (estimate)
• PSA: 17.07000
• LogP: 2.14060
• Solubility: Not available

6-Bromo-2-hexanone Security Information

• WGK Germany：2
• Safety Instruction： S22; S24/25
• RTECS：DT4375000
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 6-Bromo-2-hexanone

Introduction to 6-Bromo-2-Hexanone (CAS No. 10226-29-6)

6-Bromo-2-hexanone (CAS No. 10226-29-6) is a versatile organic compound with significant applications in various fields of chemistry. This compound, also known as bromohexanone or hexanone with bromine substitution, has been a subject of extensive research due to its unique chemical properties and potential uses in organic synthesis, pharmaceuticals, and materials science. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent advancements related to 6-bromo-2-hexanone.

The molecular structure of 6-bromo-2-hexanone consists of a six-carbon chain with a ketone group at the second carbon and a bromine atom at the sixth carbon. This arrangement imparts the compound with distinct reactivity and selectivity in various chemical reactions. The presence of the ketone group makes it susceptible to nucleophilic attacks, while the bromine atom introduces electrophilic properties, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the role of 6-bromo-2-hexanone in the development of novel materials and drugs. For instance, researchers have explored its use as a precursor for synthesizing bioactive compounds with potential anti-inflammatory and antioxidant properties. The compound's ability to undergo various transformations, such as reduction, oxidation, and substitution reactions, has further expanded its utility in medicinal chemistry.

In terms of synthesis, 6-bromo-2-hexanone can be prepared through several methods. One common approach involves the oxidation of 5-bromo-1-pentanol using oxidizing agents like potassium permanganate or Jones reagent. Another method entails the halogenation of hexan-2-one using bromine in the presence of a suitable catalyst. These methods ensure high yields and purity, making 6-bromo-2-hexanone readily available for large-scale applications.

The physical properties of 6-bromo-2-hexanone are also worth noting. It is a colorless liquid with a pleasant odor, and it is slightly soluble in water but highly soluble in organic solvents like ethanol and dichloromethane. Its melting point is approximately -78°C, and its boiling point is around 145°C at standard pressure. These properties make it suitable for use in various industrial processes where thermal stability and solubility are critical factors.

One of the most promising areas of application for 6-bromo-2-hexanone is in the field of polymer chemistry. Researchers have utilized this compound as a monomer to synthesize biodegradable polymers with enhanced mechanical properties. These polymers have potential applications in packaging materials and biomedical devices, offering an eco-friendly alternative to traditional plastics.

Furthermore, 6-bromo-2-hexanone has been investigated for its role in green chemistry initiatives. By incorporating this compound into sustainable chemical processes, scientists aim to reduce waste and improve energy efficiency. For example, its use as a catalyst in certain reactions has shown potential for lowering reaction times and minimizing by-products.

In conclusion, 6-bromo-2-hexanone (CAS No. 10226-29-6) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern organic chemistry. As research continues to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.